2-Naphthyl 3,5-ditert-butylbenzoate

• Molecular Formula: C25H28O2
• Molecular Weight: 360.5 g/mol
• IUPAC Name: naphthalen-2-yl 3,5-ditert-butylbenzoate
• InChI: InChI=1S/C25H28O2/c1-24(2,3)20-13-19(14-21(16-20)25(4,5)6)23(26)27-22-12-11-17-9-7-8-10-18(17)15-22/h7-16H,1-6H3
• InChI Key: MKOMQIPRERQNBI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)OC2=CC3=CC=CC=C3C=C2)C(C)(C)C

Description

2-Naphthyl 3,5-ditert-butylbenzoate is a benzoate ester derivative featuring a naphthyl group at the 2-position and two tert-butyl substituents at the 3- and 5-positions of the benzene ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Phenyl(2-Naphthyl)amine (FNA)

FNA shares a naphthyl group with 2-naphthyl 3,5-ditert-butylbenzoate but differs in its amine functional group and lack of tert-butyl substituents. Key comparisons include:

• Toxicity: FNA is classified under H351 as a suspected carcinogen, likely due to its aromatic amine structure . In contrast, benzoate esters like 2-naphthyl 3,5-ditert-butylbenzoate are generally less reactive, suggesting lower toxicity.
• Applications : FNA is historically used in rubber manufacturing as an antioxidant, whereas the tert-butyl groups in the target compound may favor applications requiring resistance to oxidation or UV degradation.

Other tert-Butyl-Substituted Aromatic Compounds

Compounds such as 1,1'-(1,1,2,2-Tetrabutyl-1,2-ethanediyl)bis[4-(1,1-dimethylethyl)benzene] (CAS: 85668-76-4) highlight the role of tert-butyl groups in enhancing steric bulk and thermal stability . Compared to these, 2-naphthyl 3,5-ditert-butylbenzoate’s ester linkage may improve solubility in nonpolar matrices, while the naphthyl group could extend conjugation for UV absorption.

Simple Benzoate Esters

Unsubstituted benzoate esters (e.g., methyl benzoate) lack the steric protection of tert-butyl groups, making them more prone to hydrolysis or thermal decomposition. The tert-butyl substituents in 2-naphthyl 3,5-ditert-butylbenzoate likely reduce crystallization tendencies, enhancing compatibility with polymeric systems.

Data Table: Comparative Properties of Selected Compounds

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Water Solubility	Key Applications
Phenyl(2-naphthyl)amine (FNA)	219.28	98–100	335 (decomposes)	Insoluble	Rubber antioxidants
Methyl Benzoate	136.15	12–15	199	Slightly soluble	Solvents, flavoring agents
2-Naphthyl 3,5-Ditert-Butylbenzoate*	~368.5 (estimated)	>150 (predicted)	>300 (predicted)	Insoluble	Polymer stabilizers, UV absorbers

*Predicted properties based on structural analogs.

Key Research Findings

Steric Effects : The tert-butyl groups in 2-naphthyl 3,5-ditert-butylbenzoate likely reduce reactivity toward electrophilic agents, enhancing durability in harsh environments compared to FNA .

Thermal Stability : Tert-butyl-substituted aromatics exhibit decomposition temperatures exceeding 300°C, suggesting similar resilience in the target compound .